Cas no 78228-02-1 (4-Fluoro-2-(methylsulfonyl)nitrobenzene)

• Product Name: 4-Fluoro-2-(methylsulfonyl)nitrobenzene
• CAS No: 78228-02-1
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD13191590
• CID: 1056201
• PubChem ID: 12700930
• Update Time: 2025-08-03

4-Fluoro-2-(methylsulfonyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(methylsulfonyl)-1-nitrobenzene
• 4-Fluoro-2-(methylsulfonyl)nitrobenzene
• 6160AJ
• 4-Fluoro-2-(methylsulfonyl)ntrobenzene
• TRA0071899
• FCH1381524
• SY006660
• 4-fluoro-2-methylsulfonyl-1-nitrobenzene
• AB0060533
• AX8173844
• SCHEMBL20150270
• CS-0455798
• AKOS015888279
• 78228-02-1
• A865077
• AS-31620
• FT-0758507
• AMY20346
• MFCD13191590
• 4-FLUORO-2-METHANESULFONYL-1-NITROBENZENE
• DB-075434

• MDL： MFCD13191590
• Inchi： 1S/C7H6FNO4S/c1-14(12,13)7-4-5(8)2-3-6(7)9(10)11/h2-4H,1H3
• InChI Key： QXHBGUXOBBSNNZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 219.00000
• Monoisotopic Mass: 219.00015701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.3

Experimental Properties

• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94-97.5 ºC
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 88.34000
• LogP: 2.74140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes